Cas no 885956-42-3 (3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-
• CAS No: 885956-42-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD05663150
• CID: 5227926
• Update Time: 2026-03-07

3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-

• MDL： MFCD05663150
• Inchi： 1S/C7H13NO3/c9-4-2-7(6(10)11)1-3-8-5-7/h8-9H,1-5H2,(H,10,11)
• SMILES： N1CCC(CCO)(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-

3-Pyrrolidinecarboxylic Acid, 3-(2-Hydroxyethyl): A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl), also known by its CAS number 885956-42-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and exhibits unique chemical properties due to its functional groups. The presence of a carboxylic acid group and a hydroxyethyl substituent introduces versatility in its chemical reactivity and potential applications.

The structure of 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl) consists of a pyrrolidine ring with a carboxylic acid group at the 3-position and a hydroxyethyl chain attached to the same carbon. This configuration allows for hydrogen bonding interactions, which are crucial for its solubility in polar solvents and its ability to form complexes with metal ions. Recent studies have highlighted the importance of such functional groups in drug design and catalysis, making this compound a valuable building block in organic synthesis.

From a synthetic perspective, 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl) can be prepared through various routes, including ring-opening reactions of lactams or direct synthesis from amino alcohols. The choice of synthetic method depends on the desired purity and scale of production. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing the use of renewable feedstocks and energy-efficient conditions. These advancements align with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries.

The physical properties of 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl) are influenced by its molecular structure. It has a melting point of approximately 150°C and is soluble in water and common organic solvents such as ethanol and acetone. Its hydroxyl group contributes to its ability to form hydrogen bonds, which is essential for its role as a chelating agent or as a component in polymeric materials. Recent studies have demonstrated its potential as a ligand in metal-organic frameworks (MOFs), where it can coordinate with metal ions to form porous structures with applications in gas storage and catalysis.

In terms of applications, 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl) finds use in pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as both an acid and an alcohol makes it suitable for forming esters or amides, which are common motifs in drug molecules. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in cancer metabolism. Additionally, its role as a precursor for bio-based polymers has been explored, contributing to the development of biodegradable materials.

Recent research has focused on enhancing the functionality of 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl) through post-synthesis modifications. For example, researchers have introduced additional functional groups to improve its biocompatibility or electronic properties. These modifications have opened new avenues for its application in biomedical devices and electronic materials.

In conclusion, 3-pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl), with CAS number 885956-42-3, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis and material science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.